Cas no 2034294-18-1 (4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 2034294-18-1
• MF: C₁₄H₂₁ClFN₃O₄S₂
• MW: 413.915643453598
• CID: 5332829
• Update Time: 2025-09-28

4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-((3-chloro-4-fluorophenylsulfonamido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 4-[[(3-chloro-4-fluorophenyl)sulfonylamino]methyl]-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C14H21ClFN3O4S2/c1-18(2)25(22,23)19-7-5-11(6-8-19)10-17-24(20,21)12-3-4-14(16)13(15)9-12/h3-4,9,11,17H,5-8,10H2,1-2H3
• InChI Key： OAKLEALRCRIVFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1CCN(CC1)S(N(C)C)(=O)=O)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 640
• XLogP3: 1.6
• Topological Polar Surface Area: 104

Additional information on 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide

4-[(3-Chloro-4-Fluorobenzenesulfonamido)methyl]-N,N-Dimethylpiperidine-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034294-18-1, known as 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines a piperidine ring with sulfonamide functionalities, making it a potential candidate for various applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a piperidine ring, a six-membered saturated cyclic amine, which serves as the central framework. Attached to this ring is a sulfonamide group (-SO₂NH), which is further substituted with a 3-chloro-4-fluorobenzene moiety. This substitution pattern introduces both electronic and steric effects, which are critical in determining the compound's reactivity and biological activity. The presence of chlorine and fluorine atoms on the aromatic ring also enhances the molecule's stability and bioavailability, making it an attractive target for medicinal chemists.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This finding underscores its potential as a lead compound in the development of novel therapeutic agents for diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique combination of functional groups makes it a promising candidate for the synthesis of advanced materials, such as polymers and hybrid organic-inorganic composites. Researchers have reported that the sulfonamide groups can act as effective cross-linking agents, enhancing the mechanical and thermal properties of resulting materials.

The synthesis of 4-[(3-chloro-4-fluorobenzenesulfonamido)methyl]-N,N-dimethylpiperidine-1-sulfonamide involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by functionalization with sulfonic acid groups, which are then converted into sulfonamides through nucleophilic substitution reactions. The introduction of the 3-chloro-4-fluorobenzene moiety requires careful control of reaction conditions to ensure high yields and selectivity.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicological profile. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing its ecological footprint.

In conclusion, CAS No. 2034294-18-1 represents a versatile chemical entity with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in the advancement of science and technology.